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Compound of Interest

Compound Name: 10-Propoxydecanoic acid

Cat. No.: B048082 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation of stock solutions of 10-
Propoxydecanoic acid, a medium-chain fatty acid analog. Accurate preparation of stock

solutions is critical for ensuring the reproducibility and reliability of experimental results in

various research and drug development applications.

Compound Information
10-Propoxydecanoic acid is a synthetic derivative of myristic acid. Understanding its physical

and chemical properties is essential for proper handling and solution preparation.
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Property Value Source

Molecular Formula C13H26O3 [1][2]

Molecular Weight 230.34 g/mol [1][2]

Appearance
Not specified, likely a solid or

oil at room temperature

Density 0.943 g/cm³

Boiling Point 336.4 °C at 760 mmHg

Flash Point 115.9 °C

Solubility Data
The choice of solvent is crucial for preparing a homogenous stock solution. The solubility of 10-
Propoxydecanoic acid in common laboratory solvents is summarized below.

Solvent Solubility Source

Dimethylformamide (DMF) 30 mg/mL [3]

Dimethyl sulfoxide (DMSO) 20 mg/mL [3]

Ethanol 30 mg/mL [3]

Phosphate-Buffered Saline

(PBS, pH 7.2)
1 mg/mL [3]

Note: For cell-based assays, it is advisable to prepare the initial high-concentration stock in an

organic solvent like DMSO or ethanol and then dilute it to the final working concentration in the

aqueous culture medium. Ensure the final concentration of the organic solvent is compatible

with the experimental system and does not exceed cytotoxic levels (typically <0.1-0.5%).

Safety and Handling Precautions
Before handling 10-Propoxydecanoic acid, it is imperative to review the Safety Data Sheet

(SDS). General safety precautions include:
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Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves.

Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to avoid

inhalation of any dust or vapors.

Handling: Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with

water.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

place.[3] For long-term storage, -20°C is recommended.[3]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 10-Propoxydecanoic
acid in DMSO. This is a common stock concentration for many in vitro experiments.

Materials:

10-Propoxydecanoic acid (solid or oil)

Anhydrous Dimethyl sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and tips

Vortex mixer

Procedure:

Calculate the required mass:

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution, the required mass of 10-
Propoxydecanoic acid is calculated as follows:
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Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 230.34 g/mol = 0.0023034 g

Mass (mg) = 2.3034 mg

Weigh the compound:

Tare a clean, dry microcentrifuge tube or vial on an analytical balance.

Carefully weigh approximately 2.3 mg of 10-Propoxydecanoic acid into the tube. Record

the exact mass.

Add the solvent:

Based on the actual mass weighed, calculate the precise volume of DMSO required to

achieve a 10 mM concentration.

Volume (L) = Mass (g) / (Molarity (mol/L) x Molecular Weight ( g/mol ))

For example, if you weighed 2.5 mg (0.0025 g):

Volume (L) = 0.0025 g / (0.010 mol/L x 230.34 g/mol ) = 0.001085 L

Volume (µL) = 1085 µL

Using a calibrated micropipette, add the calculated volume of DMSO to the tube

containing the compound.

Dissolve the compound:

Cap the tube securely.

Vortex the solution until the 10-Propoxydecanoic acid is completely dissolved. Gentle

warming in a water bath (37°C) may be necessary to aid dissolution, but be cautious of the

solvent's volatility.

Storage:
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Store the stock solution in a tightly sealed, amber-colored vial or a tube wrapped in

aluminum foil to protect it from light.

Store at -20°C for long-term storage. Before use, thaw the solution at room temperature

and vortex briefly to ensure homogeneity.

Workflow for Stock Solution Preparation
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Caption: Workflow for the preparation and storage of 10-Propoxydecanoic acid stock

solutions.

Preparation of Working Solutions from Stock
For most experiments, the concentrated stock solution will need to be diluted to a final working

concentration in an appropriate aqueous buffer or cell culture medium.

Example: Preparation of a 100 µM working solution from a 10 mM stock.

Use the dilution formula: M1V1 = M2V2

Where:

M1 = Concentration of the stock solution (10 mM)

V1 = Volume of the stock solution to be used

M2 = Desired concentration of the working solution (100 µM = 0.1 mM)

V2 = Final volume of the working solution (e.g., 1 mL)
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Calculation:

(10 mM) x V1 = (0.1 mM) x (1 mL)

V1 = (0.1 mM x 1 mL) / 10 mM

V1 = 0.01 mL = 10 µL

Procedure:

Add 990 µL of the desired buffer or medium to a sterile microcentrifuge tube.

Add 10 µL of the 10 mM 10-Propoxydecanoic acid stock solution to the tube.

Vortex gently to mix.

The final concentration of the working solution is 100 µM. The final DMSO concentration is

1%. Adjust the final volume and stock addition as needed to achieve a lower final solvent

concentration.

By following these detailed protocols and safety guidelines, researchers can confidently

prepare accurate and reproducible stock solutions of 10-Propoxydecanoic acid for their

scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 10-Propoxydecanoic acid | C13H26O3 | CID 122098 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. echemi.com [echemi.com]

3. 10-PROPOXY-DECANOIC ACID | 119290-12-9 [amp.chemicalbook.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b048082?utm_src=pdf-body
https://www.benchchem.com/product/b048082?utm_src=pdf-body
https://www.benchchem.com/product/b048082?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/10-Propoxydecanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/10-Propoxydecanoic-acid
https://www.echemi.com/products/pd2109197257-10-propoxydecanoic-acid.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4408954.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols: Preparation of 10-
Propoxydecanoic Acid Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048082#how-to-prepare-10-propoxydecanoic-acid-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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